![molecular formula C17H19N5O3 B2646441 2-imino-N-(3-methoxypropyl)-1-methyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide CAS No. 797772-13-5](/img/structure/B2646441.png)
2-imino-N-(3-methoxypropyl)-1-methyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide
Description
2-imino-N-(3-methoxypropyl)-1-methyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C17H19N5O3 and its molecular weight is 341.371. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Applications
Novel Heterocyclic Compounds Synthesis : Research has shown the synthesis of novel heterocyclic compounds derived from complex chemical reactions, indicating potential for the development of new therapeutic agents with anti-inflammatory and analgesic properties. These compounds have been tested for their cyclooxygenase inhibition, showing significant activity, which suggests their potential use in medical treatments (Abu‐Hashem et al., 2020).
Reducing Metabolism in Drug Development : A study on the structural modification of imidazo[1,2-a]pyrimidine compounds to reduce metabolism by aldehyde oxidase (AO) showcases the importance of chemical modifications in enhancing the stability and efficacy of potential drug molecules. This work is crucial for the development of therapeutics with improved bioavailability and effectiveness (Linton et al., 2011).
Coupling Reactions for Heterocyclic Synthesis : The coupling of aldehydes, 2-aminopyridines, and diazo esters through rhodium(III)-catalyzed imidoyl C-H activation has been explored to synthesize pyrido[1,2-a]pyrimidin-4-ones. This method provides a versatile approach to incorporate various functional groups into heterocyclic compounds, potentially useful in drug development and materials science (Hoang et al., 2019).
Fluorescent Probes for Biological and Environmental Applications : The synthesis of functional fluorophores based on pyrazolo[1,5-a]pyrimidines highlights the potential of these compounds in creating sensitive and specific probes for detecting biologically or environmentally relevant species. This research opens avenues for the development of novel diagnostic tools and sensors (Castillo et al., 2018).
properties
IUPAC Name |
6-imino-N-(3-methoxypropyl)-7-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O3/c1-21-14(18)11(16(23)19-7-5-9-25-2)10-12-15(21)20-13-6-3-4-8-22(13)17(12)24/h3-4,6,8,10,18H,5,7,9H2,1-2H3,(H,19,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBFCKNFJUHLYBQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C1=N)C(=O)NCCCOC)C(=O)N3C=CC=CC3=N2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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